2-Cyclohexyl-1,4-dimethylbenzene

• CAS RN: 4501-52-4
• Molecular Formula: C14H20
• Molecular Weight: 188.31 g/mol
• IUPAC Name: 2-cyclohexyl-1,4-dimethylbenzene
• InChI: InChI=1S/C14H20/c1-11-8-9-12(2)14(10-11)13-6-4-3-5-7-13/h8-10,13H,3-7H2,1-2H3
• InChI Key: LYNSOOOSOOMGPF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C2CCCCC2

Description

2-Cyclohexyl-1,4-dimethylbenzene is a useful research compound. Its molecular formula is C14H20 and its molecular weight is 188.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

p-Xylene (50 g, 0.47 moles), 2 g (0.024 moles) of cyclohexene and 1 g of Y-20 zeolite catalyst were placed in a 100 M1, 3-neck flask bottle with a stirrer and water condenser. The flask was purged with nitrogen and the reaction mixture heated until refluxing began at 126° C.. Cyclohexene was added in 2 g increments and the reflux temperature gradually increased to 141° C. A total of 12 g of cyclohexene was added during a total reaction time of 7 hours.